benzyl N-{[(1-cyanocyclobutyl)(methyl)carbamoyl]methyl}carbamate

• IUPAC Name: benzyl N-[2-[(1-cyanocyclobutyl)-methylamino]-2-oxoethyl]carbamate
• InChI: InChI=1S/C16H19N3O3/c1-19(16(12-17)8-5-9-16)14(20)10-18-15(21)22-11-13-6-3-2-4-7-13/h2-4,6-7H,5,8-11H2,1H3,(H,18,21)
• InChI Key: KWXXCUAXELHIHU-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)CNC(=O)OCC1=CC=CC=C1)C2(CCC2)C#N
• Molecular Formula: C16H19N3O3
• Molecular Weight: 301.34 g/mol

Description

It is a colorless solid and belongs to the class of carbamates. The compound is the simplest ester of carbamic acid (H₂NCO₂H) .

Synthesis Analysis

Additionally, it can form through the reaction of ammonia with either methyl chloroformate or dimethyl carbonate .

Chemical Reactions Analysis

At the benzylic position, this compound may undergo various reactions. For instance, free radical bromination of alkyl benzenes can occur, leading to substitution at the benzylic carbon .

Physical And Chemical Properties Analysis

• Melting Point : Approximately 52°C (126°F) .
• Solubility in Water : Approximately 20 g/L .

Safety and Hazards

• Carcinogenicity : Experimental evidence suggests it is a carcinogen in rats but not in mice. It is classified as “known to the state of California to cause cancer” per Proposition 65 .